Cas no 58898-57-0 (Acetic acid, [(1,2,3,4-tetrahydro-2-oxo-7-quinolinyl)oxy]-)

• Product Name: Acetic acid, [(1,2,3,4-tetrahydro-2-oxo-7-quinolinyl)oxy]-
• CAS No: 58898-57-0
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• MDL: MFCD10006336
• CID: 1612946
• PubChem ID: 12819285
• Update Time: 2025-10-19

Acetic acid, [(1,2,3,4-tetrahydro-2-oxo-7-quinolinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(1,2,3,4-tetrahydro-2-oxo-7-quinolinyl)oxy]-
• 2-[(2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy]acetic acid
• AKOS005590220
• STK660035
• STK802414
• 2-[(2-oxo-3,4-dihydro-1H-quinolin-7-yl)oxy]acetic acid
• [(2-hydroxy-3,4-dihydroquinolin-7-yl)oxy]acetic acid
• AKOS005622546
• VS-02844
• 58898-57-0
• BBL011126
• [(2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy]acetic acid
• MFCD10006336
• 2-[(2-OXO-1,2,3,4-TETRAHYDRO-7-QUINOLINYL)OXY]ACETIC ACID
• 2-((2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy)acetic acid

• MDL： MFCD10006336
• Inchi： 1S/C11H11NO4/c13-10-4-2-7-1-3-8(5-9(7)12-10)16-6-11(14)15/h1,3,5H,2,4,6H2,(H,12,13)(H,14,15)
• InChI Key： ZGGNYKQEJXPJLF-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC2=C(C=1)NC(CC2)=O

Computed Properties

• Exact Mass: 221.06883
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Additional information on Acetic acid, [(1,2,3,4-tetrahydro-2-oxo-7-quinolinyl)oxy]-

Research Brief on Acetic acid, [(1,2,3,4-tetrahydro-2-oxo-7-quinolinyl)oxy]- (CAS: 58898-57-0) in Chemical Biology and Pharmaceutical Applications

Acetic acid, [(1,2,3,4-tetrahydro-2-oxo-7-quinolinyl)oxy]-, with the CAS number 58898-57-0, is a chemically synthesized compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its quinoline core and acetic acid side chain, exhibits unique properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a modulator of biological pathways, particularly in inflammation and oncology.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the compound's role as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking simulations and in vitro assays to demonstrate its binding affinity and inhibitory effects, suggesting potential applications in developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects compared to traditional COX-2 inhibitors.

In the field of oncology, a 2024 study in Bioorganic & Medicinal Chemistry Letters explored the compound's ability to interfere with the PI3K/AKT/mTOR signaling pathway, which is often dysregulated in cancer cells. The researchers synthesized derivatives of 58898-57-0 and evaluated their cytotoxic effects on various cancer cell lines, noting significant activity against breast and prostate cancer cells with IC50 values in the low micromolar range. These findings position the compound as a potential scaffold for developing novel anticancer agents.

The synthetic pathways for 58898-57-0 have also seen advancements, as detailed in a recent Organic Process Research & Development publication. The new methodology employs greener solvents and catalytic systems, improving the yield from 65% to 89% while reducing hazardous waste generation. This progress addresses both economic and environmental concerns in large-scale pharmaceutical production.

Pharmacokinetic studies conducted in animal models (European Journal of Pharmaceutical Sciences, 2023) revealed favorable absorption and distribution profiles for the compound, with a plasma half-life of approximately 4.5 hours in rats. The research also noted moderate blood-brain barrier penetration, suggesting potential applications in central nervous system disorders. However, the studies identified rapid glucuronidation as a primary metabolic pathway, indicating a need for structural modifications to improve metabolic stability in future derivatives.

Emerging applications in neurodegenerative diseases have been proposed based on the compound's ability to chelate metal ions and exhibit antioxidant properties, as demonstrated in recent in vitro models of Parkinson's disease (ACS Chemical Neuroscience, 2024). These neuroprotective effects, combined with its anti-inflammatory properties, make 58898-57-0 a multi-target candidate for complex neurological disorders.

In conclusion, current research on acetic acid, [(1,2,3,4-tetrahydro-2-oxo-7-quinolinyl)oxy]- (58898-57-0) demonstrates its versatility across multiple therapeutic areas. While promising results have been obtained in inflammation, oncology, and neurology research, further studies are needed to optimize its pharmacological properties and evaluate clinical potential. The compound's unique chemical structure continues to inspire novel derivative synthesis and mechanism exploration in chemical biology.